Cas no 10148-68-2 ((2S,3S)-3-Hydroxynorleucine)

• Product Name: (2S,3S)-3-Hydroxynorleucine
• CAS No: 10148-68-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1129166
• PubChem ID: 13683854
• Update Time: 2025-09-26

(2S,3S)-3-Hydroxynorleucine Chemical and Physical Properties

Names and Identifiers

• AC1LBM5N
• meso-4-Formyl-2-methyl-valeransaeure-methylester
• (+-)-erythro-2,4-Dimethyl-5-oxo-valeriansaeure-methylester
• AG-K-84526
• (+-)-erythro-2-amino-3-hydroxy-hexanoic acid
• Pentanoic acid, 2,4-dimethyl-5-oxo-, methyl ester
• meso-Dimethylglutaric hemialdehyde
• (+-)-erythro-2-Amino-3-hydroxy-hexansaeure
• CTK0D8522
• (+-)-erythro-2,4-dimethyl-5-oxo-valeric acid methyl ester
• (2S,3S)-3-HYDROXYNORLEUCINE
• (2S,3S)-2-AMINO-3-HYDROXY-HEXANOIC ACID
• AKOS006323935
• (2S,3S)-2-amino-3-hydroxyhexanoic acid
• (2S,3S)-2-amino-3-hydroxyhexanoicacid
• erythro-3-Hydroxy-norleucine; (2S,3S)-2-Amino-3-hydroxy-hexanoic Acid
• 10148-68-2
• L-Norleucine, 3-hydroxy-, (3S)-
• SCHEMBL20556002
• (2S,3S)-3-Hydroxynorleucine

• Inchi： 1S/C6H13NO3/c1-2-3-4(8)5(7)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4-,5-/m0/s1
• InChI Key： ONTYPWROJNTIRE-WHFBIAKZSA-N
• SMILES： O[C@H]([C@@H](C(=O)O)N)CCC

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives